molecular formula C12H16N2O2 B8348374 2-(Hydroxymethyl)-4,4-dimethyl-1-phenylpyrazolidin-3-one CAS No. 5674-51-1

2-(Hydroxymethyl)-4,4-dimethyl-1-phenylpyrazolidin-3-one

Cat. No. B8348374
CAS RN: 5674-51-1
M. Wt: 220.27 g/mol
InChI Key: OQJBAQRKEKZZRH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Hydroxymethyl)-4,4-dimethyl-1-phenylpyrazolidin-3-one is a useful research compound. Its molecular formula is C12H16N2O2 and its molecular weight is 220.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality 2-(Hydroxymethyl)-4,4-dimethyl-1-phenylpyrazolidin-3-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(Hydroxymethyl)-4,4-dimethyl-1-phenylpyrazolidin-3-one including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

5674-51-1

Product Name

2-(Hydroxymethyl)-4,4-dimethyl-1-phenylpyrazolidin-3-one

Molecular Formula

C12H16N2O2

Molecular Weight

220.27 g/mol

IUPAC Name

2-(hydroxymethyl)-4,4-dimethyl-1-phenylpyrazolidin-3-one

InChI

InChI=1S/C12H16N2O2/c1-12(2)8-13(14(9-15)11(12)16)10-6-4-3-5-7-10/h3-7,15H,8-9H2,1-2H3

InChI Key

OQJBAQRKEKZZRH-UHFFFAOYSA-N

Canonical SMILES

CC1(CN(N(C1=O)CO)C2=CC=CC=C2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

4,4-Dimethyl-1-phenyl-3-pyrazolidone (152 g) was dissolved in 600 ml of acetic acid. To the solution as prepared above, 97 g of an aqueous solution containing 37% of formaldehyde was dropped with stirring at room temperature. The resultant mixture was stirred for 2 hours. At the end of the time, the solvent was distilled away under reduced pressure. To the residue thus obtained, 100 ml of toluene was added, and water was separated at the toluene azeotrope under reduced pressure. A mixture of 900 ml of hexane and 700 ml of ethyl acetate was added to the residue as obtained above which was then dissolved therein by heating. The resultant solution was allowed to cool to room temperature. Crystals precipitated were collected by filtration to obtain 120 g of 4,4-dimethyl-2-hydroxymethyl-1-phenyl-3-pyrazolidone.
Quantity
152 g
Type
reactant
Reaction Step One
Quantity
600 mL
Type
solvent
Reaction Step One
[Compound]
Name
aqueous solution
Quantity
97 g
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
[Compound]
Name
resultant mixture
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
100 mL
Type
reactant
Reaction Step Five
[Compound]
Name
resultant solution
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.